![molecular formula C16H15N5O3S B1240835 1-(2,1,3-Benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methyleneamino]urea](/img/structure/B1240835.png)
1-(2,1,3-Benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methyleneamino]urea
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Overview
Description
1-(2,1,3-benzothiadiazol-4-yl)-3-[(3,4-dimethoxyphenyl)methylideneamino]urea is a dimethoxybenzene.
Scientific Research Applications
Norepinephrine Inhibition
Compounds similar to 1-(2,1,3-Benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methyleneamino]urea have been studied for their potential as selective inhibitors of the norepinephrine transporter. These compounds demonstrated efficacy in rat models of acute, inflammatory, and neuropathic pain (O'Neill et al., 2011).
Anticancer Activity
Derivatives of urea, including those with structural similarities to the compound , have shown potential in anticancer research. One particular compound exhibited notable in vitro anticancer activity against a prostate cancer cell line (Mustafa et al., 2014).
Magnetic Properties
Research on benzotriazinyl radicals with 2,1,3-thiadiazolo fused rings, related to the benzothiadiazol component, revealed significant antiferromagnetic interactions. This suggests potential applications in materials science (Miura & Yoshioka, 2015).
Antimicrobial Evaluation
Certain thiophene-2-carboxamides, structurally related to the compound, have been synthesized and evaluated for antimicrobial properties. These compounds demonstrated antimicrobial efficacy, indicating potential in fighting bacterial and fungal infections (Talupur et al., 2021).
Antioxidant Properties
Related compounds, such as 3-(4-hydroxy-4H-benzo[4, 5]thiazolo[3, 2-a]pyrimidin-4-yl)-2H-chromen-2-one, have shown high antioxidant activities. This opens avenues for research in oxidative stress-related conditions (Abd-Almonuim et al., 2020).
Keto/Enol Equilibrium
Studies have explored how solvent polarizability affects the keto/enol equilibrium in 1,3,4-tiadiazole-derived compounds. This is crucial for understanding the chemical properties and potential applications of these compounds (Matwijczuk et al., 2017).
Photosensitizers in Photodynamic Therapy
Certain zinc phthalocyanine derivatives, related to benzothiadiazole structures, have been identified as potential photosensitizers for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
Photovoltaic Performance
The application of benzothiadiazole derivatives in photovoltaic devices has been explored, focusing on the effects of different substituents on their photovoltaic performance (Helgesen et al., 2010).
Properties
Molecular Formula |
C16H15N5O3S |
---|---|
Molecular Weight |
357.4 g/mol |
IUPAC Name |
1-(2,1,3-benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methylideneamino]urea |
InChI |
InChI=1S/C16H15N5O3S/c1-23-13-7-6-10(8-14(13)24-2)9-17-19-16(22)18-11-4-3-5-12-15(11)21-25-20-12/h3-9H,1-2H3,(H2,18,19,22)/b17-9+ |
InChI Key |
ZTSACJMBBKLKFK-RQZCQDPDSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC(=O)NC2=CC=CC3=NSN=C32)OC |
SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)NC2=CC=CC3=NSN=C32)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)NC2=CC=CC3=NSN=C32)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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